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Compound of Interest

Compound Name: 6-Hydroxyhexanoic Acid

Cat. No.: B072477

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 6-Hydroxyhexanoic Acid. Adherence to these
procedures is vital for ensuring a safe laboratory environment and proper disposal of chemical
waste.

Hazard Identification and Classification

6-Hydroxyhexanoic Acid is classified as a hazardous substance. Below is a summary of its
hazard statements.

Hazard Class GHS Classification  Signal Word Hazard Statements
Skin ) H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation.[1][2][3]
Serious Eye ) H319: Causes serious

o Category 2A Warning o

Damage/Irritation eye irritation.[2][3]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation.[1]
Exposure) [2][3]

H302: Harmful if

Acute Toxicity (Oral Category 4 Warnin
Y { ) 9o I swallowed.[3][4]
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Physical and Chemical Hazards: The substance is hygroscopic, meaning it readily absorbs
moisture from the air.[1] It is a low-melting solid, appearing as a white substance.[1][3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling 6-Hydroxyhexanoic Acid.
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Personal Protective

Rationale and Best

Body Part . Material/Standard .
Equipment Practices
Essential for
Chemical safety European Standard protecting eyes from
Eyes/Face goggles or a face EN 166 or NIOSH splashes. Standard
shield approved.[1][5] safety glasses are not
sufficient.[6][7]
Inspect gloves for any
signs of degradation
) ) Nitrile or butyl rubber or perforation before
Chemical-resistant )
Hands gloves are use. Dispose of
gloves )
recommended.[8][9] contaminated gloves
immediately after use.
[6][10]
For larger quantities,
A fully fastened lab ] )
Body Laboratory coat an impervious apron

coat is required.[6]

should be worn.[8]

Respiratory

Use in a well-
ventilated area or

fume hood

A NIOSH/MSHA
approved respirator
may be necessary for

large spills or

inadequate ventilation.

To minimize the
inhalation of any
potential vapors or
aerosols, all handling
should be performed

within a certified

[1][8][10] chemical fume hood.
[6]
Protects feet from
Feet Closed-toe shoes N/A spills and falling

objects.[6]

Operational Plan: Handling, Storage, and Spill

Procedures

Engineering Controls:
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» Always handle 6-Hydroxyhexanoic Acid in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of vapors.[6][8]

e Ensure that eyewash stations and safety showers are readily accessible.[8][11]

Safe Handling Practices:

Avoid direct contact with skin and eyes.[8][10]

Do not breathe dust or vapors.[3][8]

Wash hands thoroughly after handling.[8][10]

Do not eat, drink, or smoke when using this product.[3][10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][10][11]

Store refrigerated, under -20°C for long-term storage.[4][11]

Store locked up.[3][10]

Keep away from strong oxidizing agents.[1][10][11]

Spill Procedures:

o Small Spills:

o Wear appropriate PPE.

o Sweep up the solid material, avoiding dust formation, and shovel it into a suitable
container for disposal.[11]

o Clean the spill area with soap and water.[8]

o Large Spills:

o Evacuate the area immediately.[3]
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o Do not attempt to clean up large spills without proper training and equipment.[8]

o Contact your institution's environmental health and safety department.[8]

First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route First Aid Procedure

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact i
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][2]

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and wash it before reuse.

Get medical attention.[1][2]

Remove person to fresh air and keep
Inhalation comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention.[1][2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ _
water. Get medical attention.[1][2][5]

Disposal Plan

All waste materials, including the chemical itself, contaminated absorbents, and disposable
PPE, must be treated as hazardous waste.

o Waste Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do

not mix with other waste streams.[6]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][3]
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Collect in Labeled,

Sealed Hazardous
Waste Container

Workflow for Handling 6-Hydroxyhexanoic Acid

Wear Appropriate PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves

Use Engineering Controls:
- Fume Hood

- Lab Coat - Eyewash/Shower Station

- Closed-toe Shoes

Follow Safe Practices:
- Avoid Contact Preparation

- Avoid Inhalation
- Wash Hands

Storage Conditions:
- Tightly Sealed

- Cool, Dry, Ventilated Handling

- Refrigerated/Frozen

- Away from Oxidizers

\’

Storage Spill/Exposure

Follow Spill Protocol:
- Evacuate (Large Spill)

Administer First Aid
2 Sl Wil AiRiien - Contain & Clean (Small Spill)

Disposal [«

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 6-Hydroxyhexanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

